Cas no 766-07-4 (Hydroperoxide,cyclohexyl)

Hydroperoxide,cyclohexyl structure

Product Name:Hydroperoxide,cyclohexyl

CAS No:766-07-4

Molecular Formula:C₆H₁₂O₂

Molecular Weight:116.15828

CID:564154

PubChem ID:69835

Hydroperoxide,cyclohexyl Properties

Names and Identifiers

- Hydroperoxide,cyclohexyl
- CYCLOHEXYL HYDROPEROXIDE
- hydroperoxycyclohexane
- Cyclohexane hydroperoxide
- SCHEMBL1758112
- hydroperoxy-cyclohexane
- DTXSID90227401
- Q11307091
- EINECS 212-159-5
- UNII-ZR4UH5MC4C
- SCHEMBL221594
- SCHEMBL9067135
- Hydroperoxide, cyclohexyl
- NS00037814
- ZR4UH5MC4C
- FGGJBCRKSVGDPO-UHFFFAOYSA-N
- AKOS015907057
- 766-07-4
- InChIKey： FGGJBCRKSVGDPO-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12O2/c7-8-6-4-2-1-3-5-6/h6-7H,1-5H2
- SMILES： C1CCC(CC1)OO

Computed Properties

Exact Mass: 116.08376
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 116.084
Heavy Atom Count: 8
Complexity: 57.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 29.5A^2

Experimental Properties

PSA: 29.46
Refractive Index: 1.4638 (estimate)
Boiling Point: 216.85°C (estimate)
Melting Point: -20°C
Flash Point: 74.8°C
Density: 1.0150

Hydroperoxide,cyclohexyl Related Literature

1. Alkane oxidation with peroxides catalyzed by cage-like copper(ii) silsesquioxanes

Mikhail M. Vinogradov,Yuriy N. Kozlov,Alexey N. Bilyachenko,Dmytro S. Nesterov,Lidia S. Shul'pina,Yan V. Zubavichus,Armando J. L. Pombeiro,Mikhail M. Levitsky,Alexey I. Yalymov,Georgiy B. Shul'pin New J. Chem. 2015 39 187
2. Alkane hydroperoxidation with peroxides catalysed by copper complexes

Georgiy B. Shul'pin,Julieta Gradinaru,Yuriy N. Kozlov Org. Biomol. Chem. 2003 1 3611
3. Detection of cyclohexyl hydroperoxide as an intermediate in Gif type oxidation of cyclohexane to cyclohexanone using 13C NMR spectroscopy

Derek H. R. Barton,Eva Csuhai,Darío Doller,Gilbert Balavoine J. Chem. Soc. Chem. Commun. 1990 1787
4. A heterometallic (Fe6Na8) cage-like silsesquioxane: synthesis, structure, spin glass behavior and high catalytic activity

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5. A heterometallic (Fe6Na8) cage-like silsesquioxane: synthesis, structure, spin glass behavior and high catalytic activity

Alexey N. Bilyachenko,Mikhail M. Levitsky,Alexey I. Yalymov,Alexander A. Korlyukov,Anna V. Vologzhanina,Yuriy N. Kozlov,Lidia S. Shul'pina,Dmytro S. Nesterov,Armando J. L. Pombeiro,Frédéric Lamaty,Xavier Bantreil,Amandine Fetre,Diyang Liu,Jean Martinez,Jér?me Long,Joulia Larionova,Yannick Guari,Alexander L. Trigub,Yan V. Zubavichus,Igor E. Golub,Oleg A. Filippov,Elena S. Shubina,Georgiy B. Shul'pin RSC Adv. 2016 6 48165
6. Photolysis of azocyclohexane alone and in an oxygen atmosphere

James L. Currie,Howard W. Sidebottom,John M. Tedder J. Chem. Soc. Faraday Trans. 1 1974 70 1851
7. Mechanistic insights in the olefin epoxidation with cyclohexyl hydroperoxide

Bart P. C. Hereijgers,Rudy F. Parton,Bert M. Weckhuysen Catal. Sci. Technol. 2012 2 951
8. Oxidation of hydrocarbons with H2O2/O2 catalyzed by osmium complexes containing p-cymene ligands in acetonitrile

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9. Preparation of self-assembled cobalt hydroxide nanoflowers and the catalytic decomposition of cyclohexyl hydroperoxide

Min Wang,Jiping Ma,Chen Chen,Xi Zheng,Zhongtian Du,Jie Xu J. Mater. Chem. 2011 21 12609
10. Selective dioxygenation of cyclohexane catalysed by hydrogen peroxide and dinuclear iron(III) complexes with μ-alkoxo bridges??

Satoshi Nishino,Hiroyuki Hosomi,Shigeru Ohba,Hideaki Matsushima,Tadashi Tokii,Yuzo Nishida J. Chem. Soc. Dalton Trans. 1999 1509